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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B10783248 Get Quote

This document provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 15-lipoxygenase-1 (15-LOX-1)

inhibitors. Please note that the name "15-LOX-1 inhibitor 1" can refer to at least two distinct

chemical compounds with different safety profiles. It is crucial to identify the specific inhibitor

being used by its CAS number to ensure appropriate safety measures are taken.

Compound 1: 4-methyl-2-(4-
methylpiperazinyl)pyrimido[4,5-b]benzothiazine (4-
MMPB)

CAS Number: 928853-86-5[1]

Synonyms: 15-LO Inhibitor 1, 4-MMPB[2]

According to the Safety Data Sheet, this compound is not classified as hazardous according to

the Globally Harmonized System (GHS)[1]. However, standard laboratory safety precautions

should always be followed.

Personal Protective Equipment (PPE) and Safety Measures:
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Category Recommendation Source

Eye/Face Protection Safety glasses General Laboratory Practice

Skin Protection Protective gloves General Laboratory Practice

Respiratory Protection
Not required under normal

conditions of use
[1]

Ventilation Use in a well-ventilated area General Laboratory Practice

Handling and Storage:

Aspect Guideline Source

Safe Handling
Avoid inhalation, and contact

with eyes and skin.
General Laboratory Practice

Storage
Keep container tightly sealed

in a cool, well-ventilated area.
General Laboratory Practice

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

Disposal:

Method Recommendation Source

General

Dispose of contents/container

to an approved waste disposal

plant.

[3]

Environmental Precautions

Do not allow to enter

sewers/surface or ground

water. Water hazard class 1

(Self-assessment): slightly

hazardous for water.

[1]

Compound 2: 15-LOX-1 inhibitor 1
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CAS Number: 2349374-37-2[3]

Molecular Formula: C22H21ClN2O4[3]

This compound is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[3].

Personal Protective Equipment (PPE) and Safety Measures:

Category Recommendation Source

Eye/Face Protection
Safety goggles with side-

shields
[3]

Skin Protection
Protective gloves, Impervious

clothing
[3]

Respiratory Protection Suitable respirator [3]

Ventilation

Ensure adequate ventilation.

Provide accessible safety

shower and eye wash station.

[3]

Handling and Storage:
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Aspect Guideline Source

Safe Handling

Avoid inhalation, contact with

eyes and skin. Avoid dust and

aerosol formation. Wash skin

thoroughly after handling. Do

not eat, drink or smoke when

using this product.

[3]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition. Store

at -20°C (powder) or -80°C (in

solvent).

[3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

Disposal:

Method Recommendation Source

General

Dispose of contents/container

to an approved waste disposal

plant.

[3]

Environmental Precautions
Avoid release to the

environment. Collect spillage.
[3]

Experimental Protocols
Protocol for 15-Lipoxygenase Inhibition Assay
This assay is based on the 15-lipoxygenase (15-LO) catalyzed reaction between oxygen and a

polyunsaturated fatty acid, such as linoleic acid. The formation of a conjugated double bond

system results in an increased absorbance at 234 nm, which is used to quantify the reaction

product and monitor the peroxidation reaction[4].
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Materials:

15-Lipoxygenase (from soybeans)

Linoleic acid

Borate buffer (0.2 M, pH 9.0)

Dimethyl sulfoxide (DMSO) for dissolving inhibitors

Test inhibitor (15-LOX-1 inhibitor 1)

Procedure:

Prepare a Borate Buffer: 0.2 M, pH 9.0, made from boric acid and sodium hydroxide[4].

Prepare the Substrate Solution (250 µM): Mix 10 µL of linoleic acid and 30 µL of ethanol. Add

120 mL of borate buffer. This solution should be used on the same day it is made. A slight

level of preoxidation of linoleic acid is necessary for enzyme activation[4].

Prepare the Enzyme Solution: Dissolve 15-LO in the 0.2 M borate buffer to a concentration

of about 10,000 U/mL. This stock solution should be kept on ice. For the assay, the enzyme

will be diluted to 400 U/mL, with a final concentration in the assay of 200 U/mL[4].

Prepare the Inhibitor Solution: Dissolve the substance to be tested in DMSO[4].

Assay Execution: The reaction is monitored by the increase in absorbance at 234 nm due to

the formation of conjugated dienes[4]. The inhibitory effect of the test compound is

determined by comparing the reaction rate in the presence of the inhibitor to the rate of a

control reaction without the inhibitor.

Signaling Pathway and Experimental Workflow
The following diagram illustrates a simplified signaling pathway involving 15-LOX-1, which is

implicated in inflammatory responses and oxidative stress.
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Caption: Simplified 15-LOX-1 signaling pathway.

The diagram below outlines a general experimental workflow for assessing the efficacy of a 15-

LOX-1 inhibitor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10783248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture
(e.g., Macrophages)

Induce Inflammation
(e.g., with LPS)

Treat with
15-LOX-1 Inhibitor

Measure Endpoints
(e.g., NO production, Cell Viability)

Click to download full resolution via product page

Caption: Experimental workflow for 15-LOX-1 inhibitor testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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